Cas no 2137930-13-1 (1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137930-13-1
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6148800
• PubChem ID: 165461240
• Update Time: 2025-05-19

1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137930-13-1
• 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726760

• Inchi： 1S/C11H13F2NO/c1-6(14)8-2-7-3-9(12)4-10(13)11(7)15-5-8/h3-4,6,8H,2,5,14H2,1H3
• InChI Key： PAKHUUFJPJWQHD-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1OCC(C(C)N)C2)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2137930-13-1 and Product Name: 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

The compound with the CAS number 2137930-13-1 and the product name 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine represents a significant advancement in the field of chemical pharmaceuticals. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its molecular architecture, which combines a benzopyran core with fluorine substituents at the 6 and 8 positions. The presence of these fluorine atoms not only enhances the compound's metabolic stability but also influences its binding affinity to biological targets. This structural feature is particularly relevant in the context of modern drug design, where optimizing metabolic profiles is crucial for improving drug efficacy and reducing side effects.

Recent research has highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing fluorine atoms at strategic positions in their structure often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. The benzopyran scaffold itself is a well-known pharmacophore in drug discovery, with several FDA-approved drugs featuring this motif. The introduction of fluorine atoms into this scaffold further expands its potential applications, making it a valuable building block for novel therapeutics.

The 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine molecule has been extensively studied for its interactions with various biological targets. Preliminary studies suggest that it exhibits promising activity against enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential as a therapeutic agent for conditions such as arthritis and other inflammatory disorders. The compound's ability to modulate these pathways is attributed to its unique chemical properties, which allow it to bind selectively to target proteins.

In addition to its pharmacological potential, the synthesis of 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine represents a significant achievement in synthetic organic chemistry. The introduction of multiple fluorine atoms into a complex heterocyclic system requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The role of computational chemistry in the design and optimization of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine to biological targets, allowing researchers to fine-tune its structure for improved efficacy. These computational approaches have accelerated the drug discovery process by providing insights into molecular interactions that would be difficult or impossible to obtain through experimental methods alone.

Current research efforts are focused on evaluating the safety and efficacy of 1-(6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-ylylanthanenamino) in preclinical studies. Animal models have been used to assess its pharmacological effects and identify any potential toxicities. These studies are crucial for determining whether the compound is ready for human trials and ultimately for regulatory approval. The results from these preclinical studies will provide valuable data on dosing regimens and potential side effects, guiding future clinical development.

The integration of fluorinated benzopyrans into drug candidates aligns with broader trends in pharmaceutical innovation. The use of fluorine atoms has become increasingly prevalent in modern drug design due to their ability to enhance molecular properties such as lipophilicity and binding affinity. As a result, compounds like 1-(6,8-difluoro-3,4-dihydro-hexahydrobenzo[b][f][[triazolo]]pyrane]amine continue to be explored as candidates for treating a wide range of diseases.

Future directions in the study of this compound may include exploring its potential as a lead molecule for more complex derivatives with enhanced therapeutic profiles. By modifying other parts of its structure while retaining the key fluorinated benzopyran moiety, researchers can develop novel compounds with improved selectivity and reduced toxicity. Such efforts are essential for advancing drug discovery and bringing new treatments to patients who need them.

In conclusion,CAS No 2137930 13 1and product name: 1 (6 8 difluoro 34 dihydro 2h 11 benzopyran 31 yl) Ethan 11 amine represent a promising advancement in chemical pharmaceuticals. Their unique structural features and potential biological activities make them valuable candidates for further research and development. As our understanding of medicinal chemistry continues to evolve,fluorinated heterocycles like these will play an increasingly important role in shaping the future of drug discovery.